Cas no 195452-05-2 (1-(4-bromophenyl)-3,3-diphenylurea)

• Product Name: 1-(4-bromophenyl)-3,3-diphenylurea
• CAS No: 195452-05-2
• MF: C₁₉H₁₅BrN₂O
• MW: 367.239203691483
• CID: 6566721
• PubChem ID: 1186383
• Update Time: 2025-06-09

1-(4-bromophenyl)-3,3-diphenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-3,3-diphenylurea
• AKOS002243066
• 3-(4-bromophenyl)-1,1-diphenylurea
• F1757-0384
• Oprea1_658497
• 195452-05-2

• Inchi： 1S/C19H15BrN2O/c20-15-11-13-16(14-12-15)21-19(23)22(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-14H,(H,21,23)
• InChI Key： OZDIGTYUZUXOMI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(N(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 366.03678g/mol
• Monoisotopic Mass: 366.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(4-bromophenyl)-3,3-diphenylurea

1-(4-Bromophenyl)-3,3-Diphenylurea: A Comprehensive Overview

1-(4-Bromophenyl)-3,3-diphenylurea (CAS No. 195452-05-2) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This urea derivative, characterized by its unique structural features, has garnered attention for its potential in drug development and advanced material synthesis. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 1-(4-bromophenyl)-3,3-diphenylurea.

Chemical Structure and Properties

1-(4-Bromophenyl)-3,3-diphenylurea is a urea-based compound with the molecular formula C₁₉H₁₆BrNO. The presence of a bromine atom and two phenyl groups attached to the urea moiety imparts unique chemical properties to this compound. The bromine atom can serve as a reactive site for various chemical transformations, making it a valuable intermediate in synthetic chemistry. Additionally, the diphenyl substitution enhances the compound's hydrophobicity and stability, which are crucial for its biological applications.

Synthesis Methods

The synthesis of 1-(4-bromophenyl)-3,3-diphenylurea can be achieved through several routes. One common method involves the reaction of 4-bromoaniline with diphenyl isocyanate. This reaction typically proceeds under mild conditions and yields high purity products. Another approach involves the condensation of 4-bromoaniline with diphenyl carbamate in the presence of a suitable catalyst. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or solvent-free conditions.

Biological Activities

1-(4-Bromophenyl)-3,3-diphenylurea has been extensively studied for its biological activities. One of its notable properties is its ability to act as an inhibitor of specific enzymes and receptors. For instance, it has shown promising activity as an inhibitor of protein kinases, which are key targets in cancer therapy. Research has also indicated that this compound exhibits anti-inflammatory and anti-proliferative effects, making it a potential candidate for the treatment of inflammatory diseases and cancer.

In addition to its enzymatic inhibition properties, 1-(4-bromophenyl)-3,3-diphenylurea has been investigated for its potential as an antiviral agent. Studies have demonstrated that it can inhibit the replication of certain viruses by interfering with viral protein synthesis or assembly processes. These findings open up new avenues for the development of antiviral drugs targeting specific viral mechanisms.

Clinical Applications and Research Advancements

The potential clinical applications of 1-(4-bromophenyl)-3,3-diphenylurea are being actively explored in various preclinical and clinical studies. One area of focus is its use as a therapeutic agent for cancer treatment. Preclinical studies have shown that this compound can effectively inhibit the growth of cancer cells by targeting multiple signaling pathways involved in cell proliferation and survival. These findings have led to ongoing clinical trials to evaluate its safety and efficacy in human patients.

Beyond cancer therapy, 1-(4-bromophenyl)-3,3-diphenylurea is also being investigated for its potential in treating neurodegenerative diseases. Research has suggested that it may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These properties make it a promising candidate for the development of novel therapies for conditions such as Alzheimer's disease and Parkinson's disease.

Molecular Mechanisms and Target Specificity

The biological activities of 1-(4-bromophenyl)-3,3-diphenylurea are attributed to its ability to interact with specific molecular targets. For example, its inhibition of protein kinases is mediated through binding to the ATP-binding site of these enzymes. This selective binding allows it to modulate kinase activity without affecting other cellular processes, thereby minimizing off-target effects and toxicity.

In addition to protein kinases, 1-(4-bromophenyl)-3,3-diphenylurea has been shown to interact with other cellular targets such as transcription factors and ion channels. These interactions contribute to its diverse biological effects and underscore its potential as a multifaceted therapeutic agent.

Molecular Modeling and Structure-Activity Relationships (SAR)

Molecular modeling studies have provided valuable insights into the structure-activity relationships (SAR) of 1-(4-bromophenyl)-3,3-diphenylurea. Computational methods such as molecular docking and molecular dynamics simulations have been used to predict the binding modes and affinities of this compound with various molecular targets. These studies have identified key structural features that contribute to its biological activities, such as the position and orientation of the bromine atom and phenyl groups.

The SAR analysis has also revealed that subtle modifications to the structure can significantly impact the compound's potency and selectivity. For instance, replacing the bromine atom with other halogens or functional groups can alter its binding affinity and selectivity towards specific targets. These findings provide a basis for rational drug design strategies aimed at optimizing the therapeutic potential of this compound.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 1-(4-bromophenyl)-3,3-diphenylurea holds great promise for advancing our understanding of its biological activities and therapeutic applications. Future studies will likely focus on elucidating the detailed mechanisms by which this compound exerts its effects at the molecular level. Additionally, efforts will be directed towards optimizing its pharmacological properties through structure-based drug design approaches.

In conclusion, 1-(4-bromophenyl)-3,3-diphenylurea (CAS No. 195452-05-2) is a multifaceted compound with significant potential in medicinal chemistry and materials science. Its unique chemical structure confers a range of biological activities that make it a valuable candidate for drug development and advanced material synthesis. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in addressing unmet medical needs.